N-ethyl-2-methyl-5-{3-[(methylsulfanyl)methyl][1,2,4]triazolo[3,4-a]phthalazin-6-yl}benzenesulfonamide

• Molecular Formula: C20H21N5O2S2
• Molecular Weight: 427.5 g/mol
• IUPAC Name: N-ethyl-2-methyl-5-[3-(methylsulfanylmethyl)-[1,2,4]triazolo[3,4-a]phthalazin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C20H21N5O2S2/c1-4-21-29(26,27)17-11-14(10-9-13(17)2)19-15-7-5-6-8-16(15)20-23-22-18(12-28-3)25(20)24-19/h5-11,21H,4,12H2,1-3H3
• InChI Key: HKUGFVIJTXEYFJ-UHFFFAOYSA-N
• SMILES: CCNS(=O)(=O)C1=C(C=CC(=C1)C2=NN3C(=NN=C3C4=CC=CC=C42)CSC)C

Description

N-ethyl-2-methyl-5-{3-[(methylsulfanyl)methyl][1,2,4]triazolo[3,4-a]phthalazin-6-yl}benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicinal chemistry, drug discovery, and pharmacology.

Mechanism of Action

The mechanism of action of N-ethyl-2-methyl-5-{3-[(methylsulfanyl)methyl][1,2,4]triazolo[3,4-a]phthalazin-6-yl}benzenesulfonamide is not fully understood. However, studies have shown that this compound exhibits its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle.
Biochemical and Physiological Effects:
Studies have also shown that N-ethyl-2-methyl-5-{3-[(methylsulfanyl)methyl][1,2,4]triazolo[3,4-a]phthalazin-6-yl}benzenesulfonamide exhibits significant biochemical and physiological effects. This compound has been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis. Additionally, this compound has been shown to inhibit the activity of various enzymes involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-ethyl-2-methyl-5-{3-[(methylsulfanyl)methyl][1,2,4]triazolo[3,4-a]phthalazin-6-yl}benzenesulfonamide in lab experiments is its high potency and selectivity towards cancer cells. However, one of the major limitations of using this compound is its low solubility, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on N-ethyl-2-methyl-5-{3-[(methylsulfanyl)methyl][1,2,4]triazolo[3,4-a]phthalazin-6-yl}benzenesulfonamide. One area of research is the development of novel analogs of this compound with improved solubility and potency. Another area of research is the evaluation of this compound in combination with other chemotherapeutic agents to enhance its anticancer activity. Additionally, future research can focus on the identification of the molecular targets of this compound and the elucidation of its mechanism of action.

Synthesis Methods

The synthesis of N-ethyl-2-methyl-5-{3-[(methylsulfanyl)methyl][1,2,4]triazolo[3,4-a]phthalazin-6-yl}benzenesulfonamide involves a series of chemical reactions. The starting material for the synthesis is 2-methyl-5-nitrobenzenesulfonamide, which is treated with sodium ethoxide to form the corresponding sodium salt. The sodium salt is then reacted with ethyl iodide to form N-ethyl-2-methyl-5-nitrobenzenesulfonamide. The nitro group of this compound is reduced to an amino group using hydrogen gas and palladium on carbon catalyst. The resulting compound is then reacted with 3-[(methylsulfanyl)methyl]-1,2,4-triazole to form the final product, N-ethyl-2-methyl-5-{3-[(methylsulfanyl)methyl][1,2,4]triazolo[3,4-a]phthalazin-6-yl}benzenesulfonamide.

Scientific Research Applications

N-ethyl-2-methyl-5-{3-[(methylsulfanyl)methyl][1,2,4]triazolo[3,4-a]phthalazin-6-yl}benzenesulfonamide has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of research is medicinal chemistry, where this compound has been evaluated for its potential as a drug candidate. Studies have shown that this compound exhibits significant anticancer activity and has the potential to be used as a chemotherapeutic agent.